Cas no 2166806-44-4 (3-(but-3-en-2-yl)-1-(4-methoxybutan-2-yl)thiourea)

• Product Name: 3-(but-3-en-2-yl)-1-(4-methoxybutan-2-yl)thiourea
• CAS No: 2166806-44-4
• MF: C₁₀H₂₀N₂OS
• MW: 216.343601226807
• CID: 6246177
• PubChem ID: 165507457
• Update Time: 2025-05-20

3-(but-3-en-2-yl)-1-(4-methoxybutan-2-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-en-2-yl)-1-(4-methoxybutan-2-yl)thiourea
• 2166806-44-4
• EN300-1274454

• Inchi： 1S/C10H20N2OS/c1-5-8(2)11-10(14)12-9(3)6-7-13-4/h5,8-9H,1,6-7H2,2-4H3,(H2,11,12,14)
• InChI Key： ZCAOUXQHRKZVPI-UHFFFAOYSA-N
• SMILES： S=C(NC(C=C)C)NC(C)CCOC

Computed Properties

• Exact Mass: 216.12963444g/mol
• Monoisotopic Mass: 216.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.4Ų

Additional information on 3-(but-3-en-2-yl)-1-(4-methoxybutan-2-yl)thiourea

Recent Advances in the Study of 3-(but-3-en-2-yl)-1-(4-methoxybutan-2-yl)thiourea (CAS: 2166806-44-4)

The compound 3-(but-3-en-2-yl)-1-(4-methoxybutan-2-yl)thiourea (CAS: 2166806-44-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the efficient synthesis routes for 3-(but-3-en-2-yl)-1-(4-methoxybutan-2-yl)thiourea, emphasizing its scalability and reproducibility. The compound's thiourea moiety has been identified as a critical pharmacophore, contributing to its ability to interact with various biological targets. Notably, research has demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that 3-(but-3-en-2-yl)-1-(4-methoxybutan-2-yl)thiourea exhibits favorable bioavailability and low toxicity, making it a promising candidate for further drug development. Additionally, molecular docking simulations have provided insights into its binding interactions with target proteins, offering a structural basis for its bioactivity.

One of the most exciting developments is the compound's potential application in oncology. Preliminary data suggest that it may exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. Researchers are currently exploring its mechanism of action, with early findings pointing to the induction of apoptosis and inhibition of angiogenesis.

Despite these promising results, challenges remain in optimizing the compound's efficacy and specificity. Current research efforts are focused on structural modifications to enhance its therapeutic index and reduce off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, 3-(but-3-en-2-yl)-1-(4-methoxybutan-2-yl)thiourea (CAS: 2166806-44-4) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted bioactivity and favorable pharmacokinetic properties position it as a valuable scaffold for the development of novel therapeutics. Continued investigation into its mechanisms and applications will be crucial in realizing its full potential.